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Introduction

Disodium carbamoyl phosphate is a critical substrate for several key enzymes involved in

fundamental metabolic pathways, including the urea cycle and pyrimidine biosynthesis.[1] Its

application in enzyme kinetics studies is pivotal for understanding the regulation of these

pathways, identifying potential drug targets, and characterizing enzyme mechanisms. These

notes provide an overview of its use in studying the kinetics of carbamoyl phosphate

synthetase (CPS), ornithine transcarbamylase (OTC), and aspartate transcarbamylase

(ATCase).

Key Enzymes and Their Significance

Carbamoyl Phosphate Synthetase (CPS): This enzyme catalyzes the synthesis of carbamoyl

phosphate from either ammonia or glutamine, bicarbonate, and ATP.[2] It is a crucial

regulatory point in both the urea cycle and pyrimidine biosynthesis.[1][3] In mammals, CPS I

is located in the mitochondria and is involved in the urea cycle, while CPS II is a cytosolic

enzyme that initiates pyrimidine biosynthesis.[4] A defect in CPS I can lead to

hyperammonemia in humans.[1]

Ornithine Transcarbamylase (OTC): Found in the mitochondrial matrix, OTC catalyzes the

reaction between carbamoyl phosphate and ornithine to form citrulline, a key step in the urea
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cycle.[5][6] OTC deficiency is the most common urea cycle disorder and is inherited in an X-

linked recessive manner.[7]

Aspartate Transcarbamylase (ATCase): This enzyme catalyzes the first committed step in

pyrimidine biosynthesis, the condensation of carbamoyl phosphate and aspartate to form N-

carbamoyl-L-aspartate.[8] ATCase is a classic example of an allosterically regulated enzyme,

exhibiting feedback inhibition by the end-product CTP and activation by ATP.[8][9]

Quantitative Data Summary
The following tables summarize key kinetic parameters for enzymes utilizing carbamoyl

phosphate.

Enzyme Substrate Km Value (M)
Organism/Tiss
ue

Reference

Carbamoyl

Phosphate

Synthetase

(CPS)

Glutamine 5 x 10⁻⁴

Saccharomyces

cerevisiae

(Yeast)

[10]

Carbamoyl

Phosphate

Synthetase

(CPS)

Bicarbonate 3 x 10⁻³

Saccharomyces

cerevisiae

(Yeast)

[10]

Ornithine

Transcarbamylas

e (OTC)

Carbamoyl

Phosphate
0.7 x 10⁻³

Nostoc

muscorum
[11]

Ornithine

Transcarbamylas

e (OTC)

Ornithine 2.5 x 10⁻³
Nostoc

muscorum
[11]
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Enzyme
Inhibitor/Ac
tivator

Type of
Regulation

Ki Value (M)
Organism/T
issue

Reference

Carbamoyl

Phosphate

Synthetase

(CPS)

UTP

Feedback

Inhibition

(Non-

competitive)

2.4 x 10⁻⁴

Saccharomyc

es cerevisiae

(Yeast)

[10][12]

Carbamoyl

Phosphate

Synthetase

(CPS)

XMP Activation -

Saccharomyc

es cerevisiae

(Yeast)

[10][12]

Ornithine

Transcarbam

ylase (OTC)

Phosphate

Competitive

Inhibition

(with respect

to carbamoyl

phosphate)

-
Nostoc

muscorum
[11]

Signaling and Metabolic Pathways
The enzymes discussed are integral to major metabolic pathways.
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Click to download full resolution via product page

Caption: The Urea Cycle pathway, highlighting the roles of CPS I and OTC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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